Cas no 1361734-47-5 (Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetate)

• Product Name: Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetate
• CAS No: 1361734-47-5
• MF: C₁₂H₁₆F₂N₂O₂
• MW: 258.264450073242
• CID: 4932776
• Update Time: 2025-11-01

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetate

• Inchi： 1S/C12H16F2N2O2/c1-3-18-10(17)5-8-4-9(6-15)7(2)16-11(8)12(13)14/h4,12H,3,5-6,15H2,1-2H3
• InChI Key： OYKNFVHBCNVAAZ-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OCC)=CC(CN)=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 277
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetate

Research Brief on Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetate (CAS: 1361734-47-5)

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetate (CAS: 1361734-47-5) is a chemically modified pyridine derivative that has recently garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its applications in the development of small-molecule inhibitors targeting various disease pathways, including inflammation, oncology, and infectious diseases.

The structural features of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetate make it a versatile building block for drug discovery. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds, while the aminomethyl moiety provides a handle for further chemical modifications. Recent research has explored its utility in the synthesis of kinase inhibitors, where it serves as a core scaffold for modulating enzyme activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of selective JAK2 inhibitors, which are being investigated for their potential in treating myeloproliferative disorders.

In addition to its role in kinase inhibitor development, Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetate has been investigated for its application in antimicrobial agents. A recent preprint on bioRxiv highlighted its incorporation into novel quinolone derivatives, which exhibited potent activity against drug-resistant bacterial strains. The study emphasized the compound's ability to improve the pharmacokinetic properties of these derivatives, suggesting its broader utility in addressing antibiotic resistance.

From a synthetic chemistry perspective, the preparation of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetate has been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis route that minimizes the use of hazardous reagents, making it more amenable to industrial-scale production. This advancement is critical for supporting ongoing preclinical studies and future clinical trials involving derivatives of this compound.

Looking ahead, the potential of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetate extends beyond its current applications. Researchers are exploring its use in targeted protein degradation strategies, such as PROTACs (Proteolysis Targeting Chimeras), where its structural features could facilitate the design of bifunctional molecules. Furthermore, computational studies are underway to predict its interactions with various biological targets, which could unlock new therapeutic avenues. As the field continues to evolve, this compound is poised to play a pivotal role in the next generation of drug discovery efforts.